![molecular formula C18H15NO4S B5621525 methyl 3-[(2-naphthylsulfonyl)amino]benzoate](/img/structure/B5621525.png)
methyl 3-[(2-naphthylsulfonyl)amino]benzoate
Overview
Description
Synthesis Analysis
Methyl 3-[(2-naphthylsulfonyl)amino]benzoate and its derivatives have been synthesized through multiple step reactions involving sulfonamide compounds. For instance, 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide was prepared from 4-methyl benzene sulfonyl chloride and 1-naphthyl amine, showcasing the foundational steps in creating complex sulfonamide derivatives (Sarojini et al., 2012).
Molecular Structure Analysis
The molecular structure and vibrational analysis of sulfonamide derivatives have been extensively studied using experimental and theoretical methods, including Density Functional Theory (DFT). These analyses confirm the electronic delocalization within the molecules, highlighting their stability and reactivity potential (Vetrivelan, 2019).
Chemical Reactions and Properties
Studies have detailed the chemical reactions sulfonamide derivatives undergo, focusing on their electronic structure and reactivity. For example, the reactivity descriptors calculated through DFT methods indicate a capacity for charge transfer within these molecules, suggesting their potential in various chemical reactions (Vetrivelan, 2019).
Physical Properties Analysis
The physical properties of this compound derivatives have been characterized using techniques such as FTIR, NMR, and X-ray diffraction. These studies provide valuable information on the compound's crystalline structure and thermal stability, which are crucial for understanding its behavior under different environmental conditions (Sarojini et al., 2012).
Chemical Properties Analysis
The chemical properties of these compounds, such as their reactivity and stability, have been explored through various analyses, including NBO, HOMO-LUMO, and molecular docking studies. These investigations reveal their antimicrobial activity and potential inhibitor activities, underlining the chemical versatility and application potential of this compound derivatives (Vetrivelan, 2019).
Mechanism of Action
Target of Action
Methyl 3-[(2-naphthylsulfonyl)amino]benzoate, also known as MSAB, primarily targets the Wnt/β-catenin signaling pathway . This pathway plays a crucial role in cell proliferation, differentiation, and survival. It is particularly important in the regulation of gene expression, cell behavior, cell adhesion, and cell polarity.
Mode of Action
MSAB acts by binding to β-catenin , a key protein in the Wnt/β-catenin signaling pathway . This binding promotes the degradation of β-catenin, thereby inhibiting the pathway . The compound displays possible cholinergic properties, potentiates dopamine, and partially inhibits serotonin .
Biochemical Pathways
By inhibiting the Wnt/β-catenin signaling pathway, MSAB affects various downstream effects. It specifically downregulates Wnt/β-catenin target genes . This leads to a decrease in cell viability of Wnt-dependent cells, while showing little effect on Wnt-independent cells .
Pharmacokinetics
It’s known that msab is administered orally
Result of Action
The inhibition of the Wnt/β-catenin signaling pathway by MSAB results in the suppression of the expansion of established tumors from Wnt-dependent cancer cells . It exhibits anti-proliferation efficacy against Wnt-dependent cancer growth both in vitro and in vivo .
Safety and Hazards
properties
IUPAC Name |
methyl 3-(naphthalen-2-ylsulfonylamino)benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO4S/c1-23-18(20)15-7-4-8-16(11-15)19-24(21,22)17-10-9-13-5-2-3-6-14(13)12-17/h2-12,19H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLTWYACHDBDARO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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